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Compound of Interest

3-Aminobenzaldehyde
Compound Name:
hydrochloride

Cat. No.: B137676

In-Depth Technical Guide to 3-
Aminobenzaldehyde Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and physical
properties of 3-Aminobenzaldehyde hydrochloride. It is intended to be a valuable resource
for professionals in research and development, particularly in the fields of medicinal chemistry
and organic synthesis. This document presents key quantitative data in structured tables,
details experimental protocols, and offers visualizations of relevant synthetic pathways.

Core Molecular and Physical Properties

3-Aminobenzaldehyde hydrochloride is a versatile organic compound utilized as a key
intermediate in the synthesis of a variety of molecules, including pharmaceuticals and dyes.[1]
Its chemical structure, featuring both an amino and an aldehyde functional group, allows for a
diverse range of chemical transformations.

Table 1: Molecular and Physical Constants of 3-Aminobenzaldehyde Hydrochloride
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Property Value Source
Molecular Formula C7HsCINO [2]
Molecular Weight 157.60 g/mol

CAS Number 127248-99-1 [1]
Appearance Colorless crystalline solid [1]
Solubility Good solubility in water [1]

Note: Specific quantitative data for melting point, boiling point, and a detailed solubility profile
for the hydrochloride salt are not consistently available in the public domain. Much of the
available data pertains to the free base, 3-aminobenzaldehyde.

Synthetic Applications and Experimental Protocols

3-Aminobenzaldehyde hydrochloride serves as a crucial building block in organic synthesis,
particularly in the preparation of Schiff bases and other heterocyclic compounds. The presence
of the amine and aldehyde moieties allows for a variety of condensation and substitution

reactions.

Synthesis of 3-Aminobenzaldehyde Hydrochloride

The hydrochloride salt is typically prepared by reacting the free base, 3-aminobenzaldehyde,
with hydrochloric acid.[1] The synthesis of the parent 3-aminobenzaldehyde often involves the

reduction of 3-nitrobenzaldehyde.[3]

Logical Workflow for the Preparation of 3-Aminobenzaldehyde Hydrochloride
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3-Nitrobenzaldehyde

tep 1

Reduction
(e.g., with Sodium Disulfide or
Sodium Bisulfite and Ferrous Sulfate)

'

3-Aminobenzaldehyde

Reaction with
Hydrochloric Acid (HCI)

3-Aminobenzaldehyde Hydrochloride
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Dissolve 3-Aminobenzaldehyde HCI
and a primary amine in ethanol

;

Add catalytic acid

;

Reflux the mixture

;

Monitor reaction by TLC

pon completion

Cool to crystallize

;

Vacuum filter to isolate product

;

Wash with cold ethanol

;

Recrystallize for purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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